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Compound of Interest

Compound Name: GPR119 agonist 2

Cat. No.: B8435292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a specific G protein-coupled

receptor 119 (GPR119) agonist, designated as "GPR119 agonist 2". The document details its

chemical structure, physicochemical properties, and the broader context of GPR119 agonism,

including the relevant signaling pathways and standard experimental protocols for

characterization.

Introduction to GPR119
G protein-coupled receptor 119 (GPR119) is a class A GPCR predominantly expressed in

pancreatic β-cells and enteroendocrine L-cells of the gastrointestinal tract.[1] As a Gs-coupled

receptor, its activation initiates a signaling cascade that is a key target for the treatment of type

2 diabetes and related metabolic disorders.[1] The activation of GPR119 leads to the

stimulation of adenylyl cyclase, resulting in an increase in intracellular cyclic AMP (cAMP).[1][2]

This has a dual effect on glucose homeostasis: direct potentiation of glucose-stimulated insulin

secretion (GSIS) from pancreatic β-cells and stimulation of incretin hormones like glucagon-like

peptide-1 (GLP-1) from the gut, which further enhances insulin secretion.[1][2]
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"GPR119 agonist 2" is a specific synthetic molecule identified in the PubChem database. Its

chemical and physical properties are summarized below.

Property Value Source

IUPAC Name

5-[4-[7-(2-fluoro-4-

methylsulfonylphenyl)thieno[3,

2-d]pyrimidin-4-yl]oxypiperidin-

1-yl]-3-propan-2-yl-1,2,4-

oxadiazole

PubChem

Molecular Formula C₂₃H₂₄FN₅O₄S₂ PubChem

Molecular Weight 517.6 g/mol PubChem

Canonical SMILES

CC(C)C1=NOC(=N1)N2CCC(

CC2)OC3=C4C(=NC=N3)C(=

C(S4)C5=C(C=C(C=C5)S(=O)

(=O)C)F)

PubChem

InChI Key
SIJYWJHWIFWIOX-

UHFFFAOYSA-N
PubChem

XLogP3 4.7 PubChem

CAS Number 1384951-03-4 AbMole

Pharmacological Properties of GPR119 Agonists
While specific pharmacological data for "GPR119 agonist 2" is not readily available in the

public domain, the following table summarizes the in vitro potency of a selection of other well-

characterized synthetic GPR119 agonists. This data is primarily derived from cAMP

accumulation assays in HEK293 cells expressing the human GPR119 receptor and serves as a

reference for the expected potency of compounds in this class.
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Compound Name/ID Chemical Class
EC₅₀ (nM) for human
GPR119

AR231453 Pyrimidine 4.7 - 9

APD597 (JNJ-38431055) Pyrimidine 46

APD668 Pyrimidine 2.7

GSK1292263 Pyridine ~126 (pEC₅₀ = 6.9)

AS1269574 Pyrimidine 2500

PSN632408 Pyrimidine 7900

GPR119 Signaling Pathway
Activation of GPR119 by an agonist triggers a Gs-protein-mediated signaling cascade. This

pathway is crucial for the therapeutic effects of GPR119 agonists on glucose homeostasis.
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Caption: GPR119 signaling cascade upon agonist binding.

Experimental Protocols
The characterization of GPR119 agonists typically involves in vitro assays to determine their

potency and efficacy. The following are detailed methodologies for two key experiments.

cAMP Accumulation Assay
This assay measures the ability of a test compound to stimulate the production of intracellular

cAMP in cells expressing the GPR119 receptor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b8435292?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8435292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

HEK293 cells stably expressing human GPR119

Cell culture medium (e.g., DMEM with 10% FBS)

Assay buffer (e.g., HBSS with 20 mM HEPES)

Test compounds and a reference agonist (e.g., AR231453)

cAMP HTRF (Homogeneous Time-Resolved Fluorescence) assay kit

384-well white microplates

Procedure:

Cell Seeding: Seed HEK293-hGPR119 cells into a 384-well plate at a density of 5,000-

10,000 cells per well and incubate overnight.

Compound Preparation: Prepare serial dilutions of the test compounds and the reference

agonist in the assay buffer.

Cell Stimulation: Remove the culture medium from the wells and add the compound dilutions

to the cells.

Incubation: Incubate the plate for 30 minutes at room temperature.

Lysis and Detection: Lyse the cells and detect cAMP levels according to the manufacturer's

protocol for the HTRF assay kit.

Data Analysis: Generate a dose-response curve by plotting the HTRF signal against the

logarithm of the compound concentration. Calculate the EC₅₀ value using a sigmoidal dose-

response curve fit.

Glucose-Stimulated Insulin Secretion (GSIS) Assay
This protocol assesses the potentiation of insulin secretion by a GPR119 agonist in response

to glucose in an insulin-secreting cell line.
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Materials:

MIN6 or other insulin-secreting cell line

Krebs-Ringer Bicarbonate Buffer (KRBH) with 0.1% BSA

Glucose solutions (low: 2.8 mM; high: 16.7 mM)

Test compounds

Insulin ELISA kit

96-well plates

Procedure:

Cell Seeding: Seed MIN6 cells into a 96-well plate and culture until they reach approximately

80% confluency.

Pre-incubation: Wash the cells with glucose-free KRBH and then pre-incubate in KRBH with

low glucose (2.8 mM) for 1-2 hours at 37°C.

Stimulation: Replace the pre-incubation buffer with fresh KRBH containing either low (2.8

mM) or high (16.7 mM) glucose, with and without various concentrations of the test

compound.

Incubation: Incubate the plate for 1-2 hours at 37°C.

Supernatant Collection: Carefully collect the supernatant from each well.

Insulin Measurement: Measure the insulin concentration in the collected supernatants using

an insulin ELISA kit according to the manufacturer's instructions.

Data Analysis: Plot the measured insulin concentration against the test compound

concentration for both low and high glucose conditions to demonstrate the glucose-

dependent effect.

Experimental Workflow Diagram
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The following diagram illustrates a typical workflow for an in vitro cAMP accumulation assay to

determine the potency of a GPR119 agonist.
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Caption: Workflow for cAMP Accumulation Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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